Cas no 2228438-27-3 (5-(azetidin-2-yl)-4-cyclopropyl-1,3-thiazole)

• Product Name: 5-(azetidin-2-yl)-4-cyclopropyl-1,3-thiazole
• CAS No: 2228438-27-3
• MF: C₉H₁₂N₂S
• MW: 180.269980430603
• CID: 6449460
• PubChem ID: 165868221
• Update Time: 2025-05-26

5-(azetidin-2-yl)-4-cyclopropyl-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 5-(azetidin-2-yl)-4-cyclopropyl-1,3-thiazole
• EN300-1745454
• 2228438-27-3

• Inchi： 1S/C9H12N2S/c1-2-6(1)8-9(12-5-11-8)7-3-4-10-7/h5-7,10H,1-4H2
• InChI Key： BTBZIXGCBHQLAN-UHFFFAOYSA-N
• SMILES： S1C=NC(=C1C1CCN1)C1CC1

Computed Properties

• Exact Mass: 180.07211956g/mol
• Monoisotopic Mass: 180.07211956g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 53.2Ų

Additional information on 5-(azetidin-2-yl)-4-cyclopropyl-1,3-thiazole

Exploring the Unique Properties and Applications of 5-(azetidin-2-yl)-4-cyclopropyl-1,3-thiazole (CAS No. 2228438-27-3)

The compound 5-(azetidin-2-yl)-4-cyclopropyl-1,3-thiazole (CAS No. 2228438-27-3) has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and agrochemical research. This heterocyclic molecule combines an azetidine ring with a cyclopropyl group and a thiazole core, creating a versatile scaffold for drug discovery. Researchers are particularly interested in its ability to modulate biological targets, making it a promising candidate for the development of novel therapeutics.

One of the key reasons for the growing interest in 5-(azetidin-2-yl)-4-cyclopropyl-1,3-thiazole is its potential role in addressing unmet medical needs. With the rise of antibiotic resistance and the search for new antimicrobial agents, this compound's thiazole moiety has been explored for its antibacterial and antifungal properties. Additionally, its azetidine component is known to enhance bioavailability, a critical factor in modern drug design. These attributes align with current trends in small molecule drug discovery and precision medicine.

From a synthetic chemistry perspective, the preparation of CAS No. 2228438-27-3 involves innovative strategies to construct its complex framework. The cyclopropyl group introduces steric constraints that can influence the compound's conformational flexibility and binding affinity. This has led to investigations into its use as a bioisostere for traditional aromatic rings, a hot topic in medicinal chemistry optimization. Recent publications have highlighted its utility in fragment-based drug design, where its three-dimensional structure offers advantages over flat, aromatic systems.

The pharmaceutical industry's shift toward targeted therapies has further increased the relevance of 5-(azetidin-2-yl)-4-cyclopropyl-1,3-thiazole. Its potential applications in kinase inhibition and GPCR modulation are particularly noteworthy, as these target classes represent major focus areas for cancer and neurological disorder treatments. The compound's balanced lipophilicity, achieved through its azetidine-thiazole architecture, makes it an attractive starting point for lead optimization programs.

Beyond human health applications, CAS No. 2228438-27-3 has shown promise in agricultural chemistry. The thiazole ring system is known to exhibit plant growth regulation properties, while the cyclopropyl moiety may contribute to pest resistance mechanisms. This dual functionality positions the compound as a potential candidate for developing next-generation crop protection agents, addressing the growing demand for sustainable agricultural solutions.

Analytical characterization of 5-(azetidin-2-yl)-4-cyclopropyl-1,3-thiazole presents interesting challenges and opportunities for method development. Advanced techniques such as NMR spectroscopy and mass spectrometry are essential for confirming its structure and purity. The compound's unique fingerprint in these analyses serves as a valuable reference for researchers working with similar azetidine-containing compounds or cyclopropyl-substituted heterocycles.

Environmental and metabolic stability studies of CAS No. 2228438-27-3 have become increasingly important in light of recent regulatory requirements. The compound's biodegradation profile and metabolic pathways are subjects of ongoing research, particularly regarding its potential persistence in ecosystems. These investigations contribute to the broader discussion of green chemistry principles in molecular design.

In the context of intellectual property, 5-(azetidin-2-yl)-4-cyclopropyl-1,3-thiazole represents an interesting case study in patent landscape analysis. Its structural novelty and demonstrated biological activities have led to multiple patent filings across different jurisdictions. This highlights the competitive nature of research in this chemical space and the importance of structure-activity relationship studies for securing robust patent protection.

The future outlook for CAS No. 2228438-27-3 appears promising, with several potential development pathways. Its incorporation into combinatorial chemistry libraries could accelerate the discovery of new bioactive molecules, while its use as a molecular probe might help elucidate previously unknown biological mechanisms. As synthetic methodologies continue to advance, we may see more efficient routes to this compound and its analogs, further expanding its utility in chemical research.

For researchers interested in working with 5-(azetidin-2-yl)-4-cyclopropyl-1,3-thiazole, proper handling and storage conditions are essential to maintain its stability. While not classified as hazardous, standard laboratory precautions should be followed when manipulating this compound. Its solubility profile in various organic solvents and aqueous systems has been documented, providing valuable guidance for experimental design.

The scientific community continues to explore the full potential of CAS No. 2228438-27-3, with new findings regularly appearing in peer-reviewed journals. Its unique combination of structural elements makes it a fascinating subject for both theoretical studies and practical applications. As research progresses, we anticipate seeing more innovative uses for this versatile compound across multiple scientific disciplines.